5-Methyl-5-phenyl-2-thioxoimidazolidin-4-one

• IUPAC Name: 5-methyl-5-phenyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C10H10N2OS/c1-10(7-5-3-2-4-6-7)8(13)11-9(14)12-10/h2-6H,1H3,(H2,11,12,13,14)
• InChI Key: LLKHPGSDMNKLBW-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NC(=S)N1)C2=CC=CC=C2
• Molecular Formula: C10H10N2OS
• DSSTOX Substance ID: DTXSID001256953
• Molecular Weight: 206.27 g/mol
• CAS RN: 90915-08-5

Description

Synthesis Analysis

The synthesis of 2-thioxoimidazolidin-4-one derivatives, including 5-Methyl-5-phenyl-2-thioxoimidazolidin-4-one, is often based on isothiocyanates. A one-pot reaction of aryl isothiocyanates with 3-(4-morpholinyl)alanine in an alkaline medium, followed by treatment of the reaction mixture with fuming hydrochloric acid, can yield 3-substituted 5-methylidene-2-thiohydantoins.

Molecular Structure Analysis

The imidazolidine ring in the structure of this compound is almost planar. The phenyl substituents in the 5-position are inclined to the imidazolidine ring plane.

Mechanism of Action

Target of Action

The primary targets of 5-Methyl-5-phenyl-2-thioxoimidazolidin-4-one are currently unknown. This compound belongs to the class of imidazolidine-2-thiones, which are known to display remarkable biological activities . .

Biochemical Pathways

Imidazolidine-2-thiones are known to exhibit various biological activities, suggesting they may interact with multiple pathways . .

Advantages and Limitations for Lab Experiments

One advantage of using 5-Methyl-5-phenyl-2-thioxoimidazolidin-4-one in lab experiments is its relatively simple synthesis method. Additionally, its diverse range of biological activities makes it a useful compound for studying a variety of diseases. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research involving 5-Methyl-5-phenyl-2-thioxoimidazolidin-4-one. One area of interest is its potential use in the treatment of cancer, as studies have shown that it possesses anticancer properties. Additionally, further research is needed to fully understand the compound's mechanism of action and its potential use in the treatment of other diseases such as cardiovascular disease and diabetes.

Scientific Research Applications

5-Methyl-5-phenyl-2-thioxoimidazolidin-4-one has been extensively studied for its potential use in the treatment of various diseases. For example, it has been shown to possess anti-inflammatory properties that may be useful in the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, it has been studied for its potential use as an antioxidant, which may be useful in the prevention of diseases such as cancer and cardiovascular disease.